Cas no 37558-01-3 (sodium 2-sulfamoylbenzoate)

sodium 2-sulfamoylbenzoate structure
sodium 2-sulfamoylbenzoate structure
Product Name:sodium 2-sulfamoylbenzoate
CAS No:37558-01-3
MF:C7H7NO4S
MW:201.199780702591
CID:1484353
PubChem ID:69436
Update Time:2025-04-21

sodium 2-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • benzoic acid, 2-(aminosulfonyl)-, sodium salt (1:1)
    • LogP
    • sodium 2-sulfamoylbenzoate
    • M06 (MKH 6561 Sulfonamide Acid)
    • C75971
    • Benzoic acid, 2-(aminosulfonyl)-
    • o-sulfonamidobenzoic acid
    • EINECS 211-174-4
    • 2-carboxy phenylsulfamide, AldrichCPR
    • SULFAMOYLBENZOIC ACID, O-
    • 632-24-6
    • NSC 22975
    • TS-00338
    • O-SULFAMOYL-BENZOIC ACID
    • O-SULFAMIDOBENZOIC ACID
    • Benzoic acid, o-sulfamoyl-
    • 2-(Aminosulfonyl)benzoic acid?
    • Benzoic acid, 2-(aminosulfonyl)-, monosodium salt
    • 37558-01-3
    • sulfamoylbenzoic acid
    • metsulfuron-methyl TP2
    • Carboxy benzene sulfonamide
    • 2-CARBOXYBENZENESULFONAMIDE
    • NSC22975
    • AKOS015960815
    • EN300-24313
    • SCHEMBL353738
    • Benzoic acid, 2-(aminosulfonyl)-, monsodium salt
    • KBN32FEG3Z
    • UNII-KBN32FEG3Z
    • 2-(aminosulfonyl) benzoic acid
    • 2-Sulphamoylbenzoic acid
    • NS00041948
    • Acid sulphonamide (IN-D5119)
    • NSC-22975
    • 2-Sulfamoylbenzoic acid
    • MFCD00127704
    • 2-Carboxy phenylsulfamide
    • 2-(Aminosulfonyl)benzoic acid
    • o-Sulfamoylbenzoic acid
    • DTXSID50903017
    • Inchi: 1S/C7H7NO4S/c8-13(11,12)6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
    • InChI Key: KDNIOKSLVIGAAN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)(N)(=O)=O

Computed Properties

  • Exact Mass: 222.99158
  • Monoisotopic Mass: 201.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 100.29
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